methyl (4S)-4-[(3aR,7aR)-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentanoate
methyl (4S)-4-[(3aR,7aR)-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentanoate
Brand Name:
Vulcanchem
CAS No.:
14271-37-5
VCID:
VC20962528
InChI:
InChI=1S/C16H22O4/c1-9(5-6-15(17)19-4)12-8-13-11(3)16(18)20-14(13)7-10(12)2/h9,13-14H,3,5-8H2,1-2,4H3/t9-,13+,14+/m0/s1
SMILES:
CC1=C(CC2C(C1)OC(=O)C2=C)C(C)CCC(=O)OC
Molecular Formula:
C16H22O4
Molecular Weight:
278.34 g/mol
methyl (4S)-4-[(3aR,7aR)-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentanoate
CAS No.: 14271-37-5
Cat. No.: VC20962528
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol
* For research use only. Not for human or veterinary use.
![methyl (4S)-4-[(3aR,7aR)-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentanoate - 14271-37-5](/images/no_structure.jpg)
Specification
| CAS No. | 14271-37-5 |
|---|---|
| Molecular Formula | C16H22O4 |
| Molecular Weight | 278.34 g/mol |
| IUPAC Name | methyl (4S)-4-[(3aR,7aR)-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentanoate |
| Standard InChI | InChI=1S/C16H22O4/c1-9(5-6-15(17)19-4)12-8-13-11(3)16(18)20-14(13)7-10(12)2/h9,13-14H,3,5-8H2,1-2,4H3/t9-,13+,14+/m0/s1 |
| Standard InChI Key | RCKXDYPRQOIBKT-CUOATXAZSA-N |
| Isomeric SMILES | CC1=C(C[C@H]2[C@@H](C1)OC(=O)C2=C)[C@@H](C)CCC(=O)OC |
| SMILES | CC1=C(CC2C(C1)OC(=O)C2=C)C(C)CCC(=O)OC |
| Canonical SMILES | CC1=C(CC2C(C1)OC(=O)C2=C)C(C)CCC(=O)OC |
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